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Compound of Interest

Compound Name:
(2S)-1,1-dimethoxypropan-2-

amine

Cat. No.: B042682 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data for the physical properties of the chiral compound

(2S)-1,1-dimethoxypropan-2-amine are not readily available in public literature. The data

presented in this guide are for the racemic mixture, 1,1-dimethoxypropan-2-amine.

Enantiomers, such as the (2S) form, share identical physical properties with their racemic

counterparts (e.g., boiling point, density, refractive index), with the exception of optical rotation.

The (2S) enantiomer will rotate plane-polarized light to an equal but opposite degree compared

to its (2R) counterpart, while the racemic mixture exhibits no optical rotation.

Core Physical and Chemical Properties
This section summarizes the known and predicted physical properties of 1,1-dimethoxypropan-

2-amine. These values serve as a close approximation for the (2S) enantiomer.

Table 1: Quantitative Physical Property Data
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Property Value

Molecular Formula C₅H₁₃NO₂

Molecular Weight 119.16 g/mol

Boiling Point 149.3°C at 760 mmHg[1]

Density 0.929 g/cm³[1]

Flash Point 44.1°C[1]

Vapor Pressure 4.06 mmHg at 25°C[1]

pKa (Predicted) 7.00 ± 0.10[1]

LogP 0.65280[1]

Refractive Index Not available

Optical Rotation, [α]ᴅ Not available for (2S) enantiomer

Experimental Protocols for Property Determination
The following sections detail standardized laboratory protocols for measuring the key physical

properties of a liquid amine like (2S)-1,1-dimethoxypropan-2-amine.

Determination of Boiling Point (Thiele Tube Method)
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique requiring a small

sample volume.[2]

Apparatus:

Thiele tube

Thermometer (0-200°C range)

Small test tube (e.g., 75x10 mm)

Capillary tube (sealed at one end)
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Heat source (Bunsen burner or heating mantle)

Mineral oil or other suitable heating fluid

Rubber band or wire for attachment

Procedure:

Add a few milliliters of the sample liquid into the small test tube.

Place the capillary tube into the test tube with its open end submerged in the liquid and the

sealed end facing up.[3][4]

Attach the test tube to the thermometer using a rubber band, ensuring the sample is level

with the thermometer bulb.

Insert the assembly into the Thiele tube, which should be filled with mineral oil to a level

above the side arm.

Gently heat the side arm of the Thiele tube.[4] Convection currents will ensure uniform

temperature distribution.

Observe the capillary tube. As the temperature rises, a steady stream of bubbles will emerge

from the open end.

Once a vigorous and continuous stream of bubbles is observed, remove the heat source.

The liquid will begin to cool. The boiling point is the temperature at which the bubbling stops

and the liquid is drawn back into the capillary tube.[2] Record this temperature.
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Prepare Sample:
Fill small test tube with liquid.
Insert inverted capillary tube.

Assemble Apparatus:
Attach tube to thermometer.

Place assembly in Thiele tube.

Setup

Heating:
Gently heat the side arm of the Thiele tube.
Observe for a continuous stream of bubbles.

Process

Cooling & Observation:
Remove heat source.

Record temperature when liquid enters capillary.

Measurement

Result:
Recorded temperature is the boiling point.

Finalization

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Density
Density is the mass of a substance per unit volume (d = m/V). It is typically measured using a

pycnometer or by the direct mass/volume method with a graduated cylinder and balance.[5]

Apparatus:

Digital balance (accurate to at least 0.001 g)

Graduated cylinder or volumetric flask (e.g., 10 mL)[6]
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Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.[7]

Carefully add a specific volume of the sample liquid (e.g., 5.0 mL) to the graduated cylinder.

Record the exact volume, reading from the bottom of the meniscus.

Measure and record the combined mass of the graduated cylinder and the liquid.[6]

Subtract the mass of the empty cylinder from the combined mass to determine the mass of

the liquid.[7]

Calculate the density using the formula: Density = Mass / Volume.

Record the temperature at which the measurement was taken, as density is temperature-

dependent.[5]
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Step 1: Mass of Empty Cylinder
Weigh a clean, dry graduated cylinder.

Record mass (m1).

Step 2: Add Sample
Add a precise volume (V) of the liquid.

Record the volume.

Preparation

Step 3: Mass of Cylinder + Sample
Weigh the cylinder with the liquid.

Record total mass (m2).

Measurement

Step 4: Calculation
Calculate liquid mass: m = m2 - m1.

Calculate density: d = m / V.

Analysis

Result:
Calculated density (g/mL).

Finalization

Click to download full resolution via product page

Density Measurement Workflow

Determination of Optical Rotation
Optical rotation is the angle to which a chiral compound rotates the plane of polarized light.

This property is unique to chiral molecules and is measured using a polarimeter.

Apparatus:

Polarimeter

Polarimeter cell (sample tube), typically 1 dm in length[8]
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Volumetric flask and pipette

Analytical balance

Solvent (e.g., chloroform, ethanol)

Procedure:

Prepare the Sample: Accurately weigh a known mass of the chiral compound and dissolve it

in a precise volume of a suitable solvent to achieve a known concentration (c) in g/mL.[8]

Calibrate the Polarimeter: Turn on the polarimeter and allow the light source to warm up. Fill

the polarimeter cell with the pure solvent (blank) and place it in the instrument. Zero the

reading.[8]

Measure the Sample: Rinse and fill the polarimeter cell with the prepared sample solution,

ensuring no air bubbles are present.

Place the sample cell in the polarimeter and record the observed optical rotation (α) in

degrees.[8] Also, note the temperature and the wavelength of light used (typically the sodium

D-line, 589 nm).

Calculate Specific Rotation [α]: Use Biot's law to calculate the specific rotation, which

normalizes the value for concentration and path length.[9]

[α] = α / (l × c)

Where:

α = observed rotation (degrees)

l = path length of the cell (decimeters, dm)

c = concentration (g/mL)
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Sample Preparation:
Accurately prepare a solution of known
concentration (c) in a suitable solvent.

Instrument Calibration:
Fill polarimeter cell with pure solvent (blank).

Zero the instrument.

Step 1

Measurement:
Fill cell with sample solution.
Record observed rotation (α).

Step 2

Calculation (Biot's Law):
Calculate specific rotation:

[α] = α / (l × c)

Step 3

Result:
Specific rotation [α] in degrees.

Step 4

Click to download full resolution via product page

Optical Rotation Measurement Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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